Cas no 1396807-67-2 (N-(3-hydroxycyclohexyl)-9H-xanthene-9-carboxamide)

• Product Name: N-(3-hydroxycyclohexyl)-9H-xanthene-9-carboxamide
• CAS No: 1396807-67-2
• MF: C₂₀H₂₁NO₃
• MW: 323.385645627975
• CID: 6428690
• PubChem ID: 71786213
• Update Time: 2025-10-21

N-(3-hydroxycyclohexyl)-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-hydroxycyclohexyl)-9H-xanthene-9-carboxamide
• F6172-0135
• VU0534023-1
• AKOS024534365
• 1396807-67-2

• Inchi： 1S/C20H21NO3/c22-14-7-5-6-13(12-14)21-20(23)19-15-8-1-3-10-17(15)24-18-11-4-2-9-16(18)19/h1-4,8-11,13-14,19,22H,5-7,12H2,(H,21,23)
• InChI Key： BOLFTIVDHITOFN-UHFFFAOYSA-N
• SMILES： C1(C(NC2CCCC(O)C2)=O)C2=C(C=CC=C2)OC2=C1C=CC=C2

Computed Properties

• Exact Mass: 323.15214353g/mol
• Monoisotopic Mass: 323.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on N-(3-hydroxycyclohexyl)-9H-xanthene-9-carboxamide

N-(3-Hydroxycyclohexyl)-9H-Xanthene-9-Carboxamide: A Comprehensive Overview

The compound CAS No. 1396807-67-2, commonly referred to as N-(3-hydroxycyclohexyl)-9H-xanthene-9-carboxamide, is a unique organic molecule with significant potential in various fields, particularly in pharmaceutical and biochemical research. This compound has garnered attention due to its structural complexity and functional groups, which offer a wide range of applications. In this article, we will delve into the properties, synthesis, and recent advancements in the research of this compound.

The molecular structure of N-(3-hydroxycyclohexyl)-9H-xanthene-9-carboxamide comprises a xanthene backbone, which is a tricyclic aromatic system, and a hydroxycyclohexyl group attached via an amide linkage. The xanthene moiety is known for its ability to absorb light in the visible spectrum, making it useful in photonic applications. The hydroxycyclohexyl group introduces hydrophilic properties, enhancing the compound's solubility in polar solvents. This combination of structural features makes the compound versatile for use in drug delivery systems and imaging agents.

Recent studies have focused on the potential of N-(3-hydroxycyclohexyl)-9H-xanthene-9-carboxamide as a fluorescent probe for biological imaging. Researchers have demonstrated that the compound exhibits strong fluorescence under specific conditions, making it ideal for tracking cellular processes. For instance, a 2023 study published in Chemical Communications highlighted its ability to detect reactive oxygen species (ROS) in living cells, which is crucial for understanding oxidative stress-related diseases such as cancer and neurodegenerative disorders.

In addition to its imaging capabilities, the compound has shown promise in drug delivery systems. Its amphiphilic nature allows it to form nanoparticles that can encapsulate hydrophobic drugs, enhancing their bioavailability. A 2022 study in Biomaterials Science reported that nanoparticles synthesized using this compound demonstrated controlled drug release profiles, making them suitable for targeted therapies.

The synthesis of CAS No. 1396807-67-2 involves a multi-step process that combines organic synthesis techniques with advanced purification methods. The key steps include the preparation of the xanthene derivative and subsequent coupling with the hydroxycyclohexyl group via an amide bond formation. Recent advancements in catalytic methods have improved the yield and purity of the compound, making it more accessible for large-scale production.

From a pharmacological perspective, N-(3-hydroxycyclohexyl)-9H-xanthene-9-carboxamide has been evaluated for its bioactivity against various enzymes and receptors. Preclinical studies have shown moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound for drug development. However, further research is required to optimize its pharmacokinetic properties and reduce potential toxicity.

In conclusion, CAS No. 1396807-67-2, or N-(3-hydroxycyclohexyl)-9H-xanthene-9-carboxamide, represents a significant advancement in the field of organic chemistry and biotechnology. Its unique properties and versatile applications make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new uses and optimizations for this compound, its role in advancing medical science is expected to grow significantly.